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Compound of Interest

Compound Name: 2,4-Dinitrophenylalanine

Cat. No.: B1341741 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of 2,4-
dinitrophenylalanine (DNPA), a derivative of the amino acid phenylalanine. This document

consolidates essential data, experimental protocols, and key reactions to serve as a practical

resource for researchers, scientists, and professionals in drug development. DNPA and its

analogs are valuable tools in biochemical research, particularly for peptide sequencing and in

the study of protein structure and function.

Core Chemical and Physical Properties
2,4-Dinitrophenylalanine is a yellow crystalline solid, a characteristic imparted by the

dinitrophenyl group.[1] This chromophoric group is central to its utility in analytical chemistry for

the detection and quantification of amino acids.[1]

Table 1: Physicochemical Properties of N-(2,4-Dinitrophenyl)-L-phenylalanine
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Property Value Source

CAS Number 1655-54-5 [1][2]

Molecular Formula C₁₅H₁₃N₃O₆ [1][2]

Molecular Weight 331.28 g/mol [2]

Exact Mass 331.08043514 Da [2]

Appearance Yellow crystalline solid [1]

Solubility
Soluble in organic solvents;

limited solubility in water.
[1]

GHS Hazard H228: Flammable solid [2]

Table 2: Structural Identifiers for N-(2,4-Dinitrophenyl)-L-phenylalanine

Identifier Value Source

IUPAC Name
(2S)-2-(2,4-dinitroanilino)-3-

phenylpropanoic acid
[2]

SMILES

C1=CC=C(C=C1)C--INVALID-

LINK--NC2=C(C=C(C=C2)--

INVALID-LINK--[O-])--

INVALID-LINK--[O-]

[3][4]

InChI

InChI=1S/C15H13N3O6/c19-

15(20)13(8-10-4-2-1-3-5-

10)16-12-7-6-11(17(21)22)9-

14(12)18(23)24/h1-

7,9,13,16H,8H2,

(H,19,20)/t13-/m0/s1

[1][3][4]

InChIKey
HJQHTLAEPSKXQJ-

ZDUSSCGKSA-N
[1][3][4]

Spectroscopic Data
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The dinitrophenyl group in 2,4-dinitrophenylalanine provides unique spectroscopic signatures

that are instrumental in its identification and quantification.

Table 3: Spectroscopic Data for N-(2,4-Dinitrophenyl)-L-phenylalanine

Spectroscopic Technique Key Features Source

¹H NMR
Spectra available for detailed

structural elucidation.
[3]

¹³C NMR
Data available for confirming

the carbon skeleton.
[3]

IR Spectroscopy

Spectra available, showing

characteristic functional group

vibrations.

[3][4]

Mass Spectrometry

ESI-MS shows a [M-H]⁻ ion at

m/z 330. Collisionally activated

dissociation leads to

sequential loss of CO₂ and

H₂O.

[5]

Synthesis and Reactivity
The primary method for the synthesis of N-(2,4-dinitrophenyl)amino acids is through the

reaction of the corresponding amino acid with 1-fluoro-2,4-dinitrobenzene (FDNB), also known

as Sanger's reagent.

Experimental Protocol: Synthesis of N-(2,4-
Dinitrophenyl)-L-phenylalanine
This protocol is based on the established procedure for the synthesis of N-(2,4-

dinitrophenyl)amino acids.[5]

Materials:

L-phenylalanine
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1-Fluoro-2,4-dinitrobenzene (FDNB) or 2,4-dinitrochlorobenzene

Sodium bicarbonate

Ethanol (67% v/v)

Diethyl ether

Hydrochloric acid (concentrated)

Procedure:

Dissolve L-phenylalanine in a 67% aqueous ethanol solution containing sodium bicarbonate.

Add a twofold molar excess of 1-fluoro-2,4-dinitrobenzene (FDNB) to the amino acid

solution.

Stir the mixture vigorously at room temperature for approximately 2 hours. The solution will

develop a yellow color as the reaction proceeds.

After the reaction is complete, acidify the solution with concentrated hydrochloric acid. This

will precipitate the DNP-phenylalanine.

Extract the DNP-phenylalanine from the aqueous solution using diethyl ether.

Wash the ether extract with water to remove any unreacted FDNB and other water-soluble

impurities.

Evaporate the diethyl ether to obtain the crude N-(2,4-dinitrophenyl)-L-phenylalanine.

The product can be further purified by recrystallization.
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L-Phenylalanine

N-(2,4-Dinitrophenyl)-L-phenylalanine

Nucleophilic Aromatic Substitution

1-Fluoro-2,4-dinitrobenzene
(FDNB)

Sodium Bicarbonate
67% Ethanol

Click to download full resolution via product page

Synthesis of N-(2,4-Dinitrophenyl)-L-phenylalanine.

Reactivity: Cyclization to Benzimidazole-N-oxides
A significant reaction of N-(2,4-dinitrophenyl)amino acids is their base-catalyzed cyclization to

form 2-substituted 5-nitro-1H-benzimidazole-3-oxides.[5] These compounds have garnered

interest due to their potential as antibacterial agents.[5] The reaction is believed to proceed

through a dianionic intermediate in solution.[5] Interestingly, a similar cyclization reaction has

been observed in the gas phase during mass spectrometry experiments, where the monoanion

undergoes cyclization following the loss of CO₂.[5]

This protocol is adapted from the described synthesis of 5-nitrobenzimidazole-N-oxides.[5]

Materials:

N-(2,4-dinitrophenyl)-L-phenylalanine

10% Sodium hydroxide solution

Dioxane/water mixture (6:4)

Procedure:

Dissolve N-(2,4-dinitrophenyl)-L-phenylalanine in a 6:4 mixture of dioxane and water.
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Add a 10% solution of sodium hydroxide to the mixture.

Reflux the reaction mixture. The progress of the reaction can be monitored by thin-layer

chromatography.

Upon completion, neutralize the reaction mixture and extract the product.

The resulting 2-benzyl-5-nitro-1H-benzimidazole-3-oxide can be purified using standard

chromatographic techniques.

N-(2,4-Dinitrophenyl)-L-phenylalanine

Intermediate Dianion

Base-catalyzed
cyclization

NaOH
Dioxane/Water

2-Benzyl-5-nitro-1H-benzimidazole-3-oxideElimination

Click to download full resolution via product page

Base-catalyzed cyclization of DNPA.

Applications in Research and Drug Development
The primary application of 2,4-dinitrophenylalanine and related DNP-amino acids stems from

the pioneering work of Frederick Sanger in protein sequencing. The covalent attachment of the

DNP group to the N-terminal amino acid of a polypeptide allows for its identification after acid

hydrolysis of the protein.

More recently, the study of the interaction between 2,4-dinitrophenol (a related compound) and

therapeutic antibodies has emerged as a potential screening tool. A significant percentage of

clinical-stage therapeutic antibodies have been shown to bind to 2,4-dinitrophenol, and this

interaction can be predictive of unfavorable properties such as polyreactivity, self-association,

and instability.[6] This suggests that assays involving dinitrophenyl compounds could be

valuable in the early stages of antibody drug development to identify potential liabilities.

Safety and Handling
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N-(2,4-Dinitrophenyl)-L-phenylalanine is classified as a flammable solid.[2] It is important to

handle this compound with care, as dinitrophenyl compounds can be associated with potential

toxicity.[1] Standard laboratory safety precautions, including the use of personal protective

equipment, should be followed when working with this chemical.

Conclusion
N-(2,4-Dinitrophenyl)-L-phenylalanine is a well-characterized amino acid derivative with

significant utility in biochemical and analytical sciences. Its defined chemical and physical

properties, straightforward synthesis, and specific reactivity make it a valuable reagent. The

foundational role of DNP-amino acids in protein chemistry continues to be relevant, and new

applications in the developability assessment of therapeutic antibodies highlight the ongoing

importance of this class of compounds. This guide provides a consolidated resource to support

the effective use of 2,4-dinitrophenylalanine in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of 2,4-Dinitrophenylalanine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1341741#2-4-dinitrophenylalanine-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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